Cas no 1824134-66-8 (4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid)

4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group, which enhances stability and facilitates selective deprotection in peptide synthesis. The compound's branched alkyl structure, with methyl groups at the 2- and 5-positions, contributes to steric hindrance, influencing conformational control in peptide design. The Boc group ensures compatibility with acid-labile protecting strategies, while the carboxylic acid functionality allows for further coupling reactions. This intermediate is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications where controlled deprotection and structural rigidity are required. Its high purity and well-defined reactivity make it a reliable building block for complex organic and peptide-based frameworks.
4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid structure
1824134-66-8 structure
Product Name:4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid
CAS No:1824134-66-8
MF:C13H25NO4
MW:259.341904401779
CID:5977725
PubChem ID:165662657
Update Time:2025-06-07

4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1879569
    • 1824134-66-8
    • 4-{[(tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid
    • 4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid
    • Inchi: 1S/C13H25NO4/c1-8(2)10(7-9(3)11(15)16)14-12(17)18-13(4,5)6/h8-10H,7H2,1-6H3,(H,14,17)(H,15,16)
    • InChI Key: XISBMNAOCSVMPR-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC(C(=O)O)C)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 259.17835828g/mol
  • Monoisotopic Mass: 259.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6Ų

4-{[(Tert-butoxy)carbonyl]amino}-2,5-dimethylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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